Cas no 146692-40-2 (4,5-DIAMINO-6-THIOURACIL HEMISULFATE)

4,5-DIAMINO-6-THIOURACIL HEMISULFATE Properties

Names and Identifiers

• 4,5-DIAMINO-6-THIOURACIL HEMISULFATE
• FT-0728914
• 4,5-diamino-6-mercaptopyrimidin-2-ol hemisulfate
• 5,6-diamino-4-sulfanylidene-1H-pyrimidin-2-one;sulfuric acid
• 146692-40-2
• Sulfuric acid--5,6-diamino-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one (1/2)
• 117043-64-8
• 4,5-Diamino-6-thiouracil sulfate
• DTXSID70718721
• AKOS015910514
• 4,5-Diamino-2-hydroxy-6-mercaptopyrimidine hemisulfate salt
• +Expand

• InChIKey： CPMIQTKEFQJCPM-UHFFFAOYSA-N
• Inchi： InChI=1S/2C4H6N4OS.H2O4S/c2*5-1-2(6)7-4(9)8-3(1)10;1-5(2,3)4/h2*5H2,(H4,6,7,8,9,10);(H2,1,2,3,4)
• SMILES： OS(=O)(O)=O.O=C1NC(N)=C(N)C(=S)N1.O=C1NC(N)=C(N)C(=S)N1

Computed Properties

• Exact Mass: 414.02000
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 0
• Monoisotopic Mass: 414.02
• Heavy Atom Count: 25
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 334A^2

Experimental Properties

• LogP: 1.94660
• PSA: 348.54000